2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide

• IUPAC Name: 2-[2-ethoxy-4-[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]phenoxy]-N,N-diethylacetamide
• InChI: InChI=1S/C23H27N3O4/c1-5-26(6-2)21(27)15-29-19-13-12-18(14-20(19)28-7-3)22-24-23(30-25-22)17-10-8-16(4)9-11-17/h8-14H,5-7,15H2,1-4H3
• InChI Key: SERPYMURCWWKMD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)C)OCC
• Molecular Formula: C23H27N3O4
• Molecular Weight: 409.5 g/mol

Description

2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide, also known as ETOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that cause inflammation and pain. 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has also been shown to bind to certain receptors in the body, including the cannabinoid receptor CB1, which is involved in the regulation of pain and appetite.
Biochemical and Physiological Effects:
2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has also been shown to reduce pain and fever by inhibiting the activity of COX enzymes. In addition, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been shown to have an effect on appetite regulation and body weight.

Advantages and Limitations for Lab Experiments

2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide is also relatively inexpensive and readily available, making it an attractive option for researchers. However, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide also has some limitations, including its low solubility in water, which can make it difficult to work with in certain experiments. In addition, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide, including the development of new synthesis methods to enhance its yield and purity. In addition, further studies are needed to fully understand the mechanism of action of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide and its potential applications in medicine, agriculture, and materials science. Future research could also focus on the development of new derivatives of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide with enhanced properties and applications.

Synthesis Methods

The synthesis of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide involves several steps, including the preparation of 2-(2-ethoxyphenoxy)-N,N-diethylacetamide, which is then reacted with p-tolyl hydrazine to form 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide. The synthesis method of 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been extensively studied, and various modifications have been proposed to enhance its yield and purity.

Scientific Research Applications

2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various diseases. In agriculture, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been studied for its potential as a pesticide due to its ability to inhibit the growth of harmful insects. In materials science, 2-(2-ethoxy-4-(5-(p-tolyl)-1,2,4-oxadiazol-3-yl)phenoxy)-N,N-diethylacetamide has been studied for its potential as a building block for the synthesis of novel materials.